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FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of Polychlorinated Biphenyl (PCB) congener 168 (2,2',3,3',4,6'-Hexachlorobiphenyl).
Adherence to these guidelines is mandatory to ensure personnel safety and environmental
compliance.

Personal Protective Equipment (PPE)
All personnel handling PCB 168 must use the following personal protective equipment to
prevent dermal, ocular, and respiratory exposure. PCBs can be absorbed through the skin.[1]

Required PPE:

e Gloves: Chemical-resistant gloves are required. NIOSH recommends materials such as butyl
rubber, neoprene, or nitrile gloves for protection against PCBs.[2] Always inspect gloves for
degradation or punctures before use.
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» Eye Protection: Safety glasses with side shields are the minimum requirement. For
operations with a splash hazard, chemical splash goggles or a full-face shield must be worn.

[3]

» Protective Clothing: A lab coat or chemical-resistant apron should be worn. For tasks with a
higher potential for contamination, disposable coveralls are recommended to prevent the

contamination of personal clothing.

o Respiratory Protection: In situations where aerosols or dust containing PCBs may be
generated, a NIOSH-approved respirator with an appropriate particulate filter (N100, R100,
or P100) must be used.[4] Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Quantitative Exposure Limits for Polychlorinated
Biphenyls

While specific exposure limits for PCB 168 are not individually established, the following limits
for PCB mixtures, based on chlorine content, must be observed as a minimum standard. Given
that PCBs are considered potential human carcinogens, all exposures should be kept to the
lowest feasible level.[1][5]

Exposure Limit

Agency Regulation (Time-Weighted Notes
Average)
o 0.5 mg/m3 for PCBs
Permissible Exposure ) ) Legally enforceable
OSHA o with 54% chlorine (8- o
Limit (PEL) limit.[1][3][4]
hour TWA)

Recommended limit
Recommended 0.001 mg/m3 (10-hour

NIOSH o based on potential
Exposure Limit (REL) TWA) ) o
carcinogenicity.[1][4]
o 0.5 mg/m3 for PCBs Guideline for
Threshold Limit Value ) ) i
ACGIH (TLV) with 54% chlorine (8- occupational
hour TWA) exposure.[4]
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Experimental Protocols: Handling and Disposal

3.1. Handling Protocol

Preparation: Before handling PCB 168, ensure the designated work area (e.g., a chemical
fume hood) is clean and uncluttered. Assemble all necessary equipment and PPE.

e Donning PPE: Put on all required PPE as specified in Section 1.

» Weighing and Transfer: Conduct all weighing and transferring of PCB 168 within a chemical
fume hood to minimize inhalation exposure. Use disposable weighing boats and spatulas to
avoid cross-contamination.

o Labeling: All containers with PCB 168 must be clearly labeled with the chemical name,
concentration, and appropriate hazard warnings.

o Spill Management: In the event of a spill, immediately alert others in the area. Contain the
spill using absorbent materials. All materials used for cleanup must be treated as PCB-
contaminated waste.

o Doffing PPE: After handling is complete, remove PPE in a manner that avoids self-
contamination. Dispose of single-use PPE as PCB-contaminated waste. Wash hands
thoroughly with soap and water.

3.2. Disposal Plan

The disposal of PCB-containing waste is regulated by the Environmental Protection Agency
(EPA) under the Toxic Substances Control Act (TSCA).[6]

o Waste Segregation: All materials that have come into contact with PCB 168, including
gloves, disposable lab coats, absorbent pads, and contaminated labware, must be
segregated as PCB-contaminated waste.

» Waste Classification: The concentration of PCBs in the waste will determine the required
disposal method.

o Liquid Waste (=50 ppm): Must be incinerated at an EPA-approved high-temperature
incinerator.[6]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12399364/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-pcb-168
https://www.benchchem.com/product/b12399364/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-pcb-168
https://www.benchchem.com/product/b12399364/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-pcb-168
https://ehsleaders.org/2017/07/pcb-handling-disposal-notification-requirements/
https://www.benchchem.com/product/b12399364/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-pcb-168
https://ehsleaders.org/2017/07/pcb-handling-disposal-notification-requirements/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Non-Liquid Waste (=50 ppm): Must be disposed of in a chemical waste landfill or via
incineration at an EPA-approved facility.[7]

o Waste (<50 ppm): May be disposed of in a state-licensed solid waste landfill, but always
confirm with local and state regulations.

» Containerization: PCB waste must be collected in designated, sealed, and properly labeled
containers.

o Storage: Store PCB waste in a secure, designated area away from incompatible materials.

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of PCB waste by a licensed hazardous
waste contractor. A manifest will be required for the transportation of the waste.[6]

Visualization of Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of PCB 168.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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